Cas no 2138340-78-8 (2,7-diethyl-1,2,4triazolo1,5-apyridin-5-ol)

2,7-diethyl-1,2,4triazolo1,5-apyridin-5-ol structure
2138340-78-8 structure
Product Name:2,7-diethyl-1,2,4triazolo1,5-apyridin-5-ol
CAS No:2138340-78-8
MF:C10H13N3O
MW:191.229721784592
CID:6199928
PubChem ID:165896161
Update Time:2025-07-15

2,7-diethyl-1,2,4triazolo1,5-apyridin-5-ol Chemical and Physical Properties

Names and Identifiers

    • 2,7-diethyl-1,2,4triazolo1,5-apyridin-5-ol
    • 2138340-78-8
    • 2,7-diethyl-[1,2,4]triazolo[1,5-a]pyridin-5-ol
    • EN300-1077966
    • Inchi: 1S/C10H13N3O/c1-3-7-5-9-11-8(4-2)12-13(9)10(14)6-7/h5-6H,3-4H2,1-2H3,(H,11,12)
    • InChI Key: CEQHXNBQHZIQHT-UHFFFAOYSA-N
    • SMILES: O=C1C=C(CC)C=C2N=C(CC)NN21

Computed Properties

  • Exact Mass: 191.105862047g/mol
  • Monoisotopic Mass: 191.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 44.7Ų

2,7-diethyl-1,2,4triazolo1,5-apyridin-5-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1077966-0.05g
2,7-diethyl-[1,2,4]triazolo[1,5-a]pyridin-5-ol
2138340-78-8 95%
0.05g
$624.0 2023-10-28
Enamine
EN300-1077966-0.1g
2,7-diethyl-[1,2,4]triazolo[1,5-a]pyridin-5-ol
2138340-78-8 95%
0.1g
$653.0 2023-10-28
Enamine
EN300-1077966-0.25g
2,7-diethyl-[1,2,4]triazolo[1,5-a]pyridin-5-ol
2138340-78-8 95%
0.25g
$683.0 2023-10-28
Enamine
EN300-1077966-0.5g
2,7-diethyl-[1,2,4]triazolo[1,5-a]pyridin-5-ol
2138340-78-8 95%
0.5g
$713.0 2023-10-28
Enamine
EN300-1077966-1.0g
2,7-diethyl-[1,2,4]triazolo[1,5-a]pyridin-5-ol
2138340-78-8
1g
$743.0 2023-05-25
Enamine
EN300-1077966-2.5g
2,7-diethyl-[1,2,4]triazolo[1,5-a]pyridin-5-ol
2138340-78-8 95%
2.5g
$1454.0 2023-10-28
Enamine
EN300-1077966-5.0g
2,7-diethyl-[1,2,4]triazolo[1,5-a]pyridin-5-ol
2138340-78-8
5g
$2152.0 2023-05-25
Enamine
EN300-1077966-10.0g
2,7-diethyl-[1,2,4]triazolo[1,5-a]pyridin-5-ol
2138340-78-8
10g
$3191.0 2023-05-25
Enamine
EN300-1077966-1g
2,7-diethyl-[1,2,4]triazolo[1,5-a]pyridin-5-ol
2138340-78-8 95%
1g
$743.0 2023-10-28
Enamine
EN300-1077966-5g
2,7-diethyl-[1,2,4]triazolo[1,5-a]pyridin-5-ol
2138340-78-8 95%
5g
$2152.0 2023-10-28

Additional information on 2,7-diethyl-1,2,4triazolo1,5-apyridin-5-ol

Introduction to 2,7-Diethyl-1,2,4-Triazolo[1,5-a]pyridin-5-ol (CAS No. 2138340-78-8)

2,7-Diethyl-1,2,4-triazolo[1,5-a]pyridin-5-ol (CAS No. 2138340-78-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 2,7-diethyl-1,2,4-triazolo[1,5-a]pyridin-5-ol make it a promising candidate for various drug development programs.

The chemical structure of 2,7-diethyl-1,2,4-triazolo[1,5-a]pyridin-5-ol consists of a triazolopyridine core with two ethyl substituents at the 2 and 7 positions and a hydroxyl group at the 5 position. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule. Recent studies have shown that triazolopyridines exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

In the context of medicinal chemistry, the synthesis and characterization of 2,7-diethyl-1,2,4-triazolo[1,5-a]pyridin-5-ol have been extensively studied. The compound can be synthesized through a series of well-defined chemical reactions involving the coupling of appropriate precursors. One common synthetic route involves the reaction of 2-chloro-7-diethylpyridine with a suitable azide source followed by cyclization to form the triazolopyridine core. The final step involves the introduction of the hydroxyl group at the 5 position through a nucleophilic substitution reaction.

The biological activity of 2,7-diethyl-1,2,4-triazolo[1,5-a]pyridin-5-ol has been evaluated in various in vitro and in vivo models. Studies have demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response pathway. For instance, it has been shown to inhibit cyclooxygenase (COX) and lipoxygenase (LOX) enzymes effectively. These enzymes are crucial for the production of pro-inflammatory mediators such as prostaglandins and leukotrienes.

In addition to its anti-inflammatory effects, 2,7-diethyl-1,2,4-triazolo[1,5-a]pyridin-5-ol has also shown promising anti-cancer activity. Research conducted on various cancer cell lines has revealed that this compound can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. The mechanism of action is believed to involve the modulation of key signaling pathways such as p53 and Bcl-2 family proteins.

The neuroprotective potential of 2,7-diethyl-1,2,4-triazolo[1,5-a]pyridin-5-ol has also been explored in preclinical studies. It has been found to protect neurons from oxidative stress and neurotoxicity induced by various insults such as glutamate excitotoxicity and β-amyloid peptide toxicity. These findings suggest that this compound could be a valuable candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

To further understand the pharmacological properties of 2,7-diethyl-1,2,4-triazolo[1,5-a]pyridin-5-ol, extensive pharmacokinetic studies have been conducted. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The compound has been found to have good oral bioavailability and favorable pharmacokinetic profiles in animal models. This makes it an attractive candidate for further development as an orally available therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,7-diethyl-1,2,4-triazolo[1,5-a]pyridin-5-ol in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. Phase II trials are planned to assess its efficacy in specific disease conditions such as chronic inflammatory disorders and cancer.

In conclusion, 2,7-diethyl-1,2,4-triazolo[1,5-a]pyridin-5-ol (CAS No. 2138340-78-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further drug development programs. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd